N-(1-(thiazol-2-yl)piperidin-4-yl)cyclopropanecarboxamide

• IUPAC Name: N-[1-(1,3-thiazol-2-yl)piperidin-4-yl]cyclopropanecarboxamide
• InChI: InChI=1S/C12H17N3OS/c16-11(9-1-2-9)14-10-3-6-15(7-4-10)12-13-5-8-17-12/h5,8-10H,1-4,6-7H2,(H,14,16)
• InChI Key: HZNXCOPTVQIYCJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2CCN(CC2)C3=NC=CS3
• Molecular Formula: C12H17N3OS
• Molecular Weight: 251.35 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid. The obtained intermediate compounds were then treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives.

Scientific Research Applications

Synthesis and Biological Activity

• Anti-arrhythmic Activity : The synthesis of piperidine-based 1,3-thiazole derivatives, including a process that could potentially involve N-(1-(thiazol-2-yl)piperidin-4-yl)cyclopropanecarboxamide, was explored for their significant anti-arrhythmic activity. This research demonstrates the compound's potential in developing treatments for arrhythmias (Abdel‐Aziz et al., 2009).

• Conformational Analysis for Antagonist Design : The compound has been used as a reference for conformational analysis in the design of new H3-receptor antagonists, indicating its structural relevance in medicinal chemistry (Plazzi et al., 1997).

• Antituberculosis Activity : Thiazole-aminopiperidine hybrid analogues were synthesized and evaluated for their activity against Mycobacterium tuberculosis, showcasing the compound's application in addressing infectious diseases (Jeankumar et al., 2013).

• Antimicrobial and Antifungal Activity : A study involving the synthesis of piperidine derivatives from 2-chloro-2-cyclopropylideneacetates led to compounds with potential antimicrobial and antifungal activities, demonstrating the compound's utility in developing new treatments (Nötzel et al., 2001).

Structural and Chemical Analysis

• Microwave-assisted Synthesis : Research on the microwave-assisted synthesis of molecules containing penicillanic or cephalosporanic acid moieties, potentially including N-(1-(thiazol-2-yl)piperidin-4-yl)cyclopropanecarboxamide, highlighted its role in producing compounds with various biological activities (Başoğlu et al., 2013).

• Zn(II)-Catalyzed Synthesis : The compound has been explored in the context of Zn(II)-catalyzed synthesis processes, indicating its relevance in chemical synthesis techniques (Lebold et al., 2009).